Cas no 1909306-56-4 (2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride
• CAS No: 1909306-56-4
• MDL: MFCD29054938
• CID: 4628502
• PubChem ID: 121553128
• Update Time: 2025-05-21

2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride

• MDL： MFCD29054938

Additional information on 2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride

2-(1,3-Dihydro-2-Benzofuran-5-Yl)Ethan-1-Amine Hydrochloride: A Comprehensive Overview

The compound 2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride, identified by the CAS number 1909306-56-4, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of benzofuran derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility.

Benzofurans are a type of heterocyclic aromatic compound characterized by a fused benzene and furan ring system. The dihydro form, as seen in this compound, introduces a degree of saturation that can significantly influence its chemical reactivity and biological properties. The presence of the ethanamine group further enhances the functional diversity of this molecule, making it a valuable substrate for both synthetic and pharmacological studies.

Recent studies have highlighted the potential of benzofuran derivatives in the development of novel therapeutic agents. For instance, research has demonstrated that certain benzofuran-containing compounds exhibit potent antioxidant and anti-inflammatory properties, which could be harnessed in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability.

The synthesis of 2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the ethanamine group. The final step involves acidification to obtain the hydrochloride salt, ensuring optimal physical and chemical properties for downstream applications.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. For example, it has been reported to interact with key enzymes involved in inflammation and oxidative stress, suggesting its potential role in mitigating conditions associated with these processes. Furthermore, its ability to cross the blood-brain barrier makes it an intriguing candidate for neuroprotective therapies.

From a structural standpoint, the molecule's unique combination of aromaticity and functional groups provides a platform for further chemical modification. Researchers are actively exploring strategies to enhance its bioavailability and efficacy through structural optimization. For instance, efforts are underway to develop prodrugs or delivery systems that can improve its pharmacokinetic profile without compromising its therapeutic potential.

In conclusion, 2-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-amine hydrochloride represents a compelling example of how natural product-inspired compounds can be engineered to address unmet medical needs. With ongoing advancements in synthetic chemistry and pharmacology, this compound holds great promise for contributing to the development of innovative therapeutic solutions in the near future.